Ghgvyghgvyghgpyghgpyghglyw

• Molecular Formula: C132H165N37O32
• Molecular Weight: 2781.9 g/mol
• InChI: InChI=1S/C132H165N37O32/c1-70(2)37-91(126(194)160-96(42-77-23-33-88(174)34-24-77)127(195)165-102(132(200)201)43-78-50-139-90-12-8-7-11-89(78)90)155-106(176)56-144-122(190)98(45-80-52-135-66-150-80)156-107(177)57-140-117(185)92(38-73-15-25-84(170)26-16-73)161-128(196)103-13-9-35-168(103)113(183)63-147-124(192)100(47-82-54-137-68-152-82)158-109(179)58-141-118(186)93(39-74-17-27-85(171)28-18-74)162-129(197)104-14-10-36-169(104)114(184)64-148-125(193)101(48-83-55-138-69-153-83)159-110(180)60-143-120(188)95(41-76-21-31-87(173)32-22-76)164-131(199)116(72(5)6)167-112(182)62-146-123(191)99(46-81-53-136-67-151-81)157-108(178)59-142-119(187)94(40-75-19-29-86(172)30-20-75)163-130(198)115(71(3)4)166-111(181)61-145-121(189)97(154-105(175)49-133)44-79-51-134-65-149-79/h7-8,11-12,15-34,50-55,65-72,91-104,115-116,139,170-174H,9-10,13-14,35-49,56-64,133H2,1-6H3,(H,134,149)(H,135,150)(H,136,151)(H,137,152)(H,138,153)(H,140,185)(H,141,186)(H,142,187)(H,143,188)(H,144,190)(H,145,189)(H,146,191)(H,147,192)(H,148,193)(H,154,175)(H,155,176)(H,156,177)(H,157,178)(H,158,179)(H,159,180)(H,160,194)(H,161,196)(H,162,197)(H,163,198)(H,164,199)(H,165,195)(H,166,181)(H,167,182)(H,200,201)/t91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,115-,116-/m0/s1
• InChIKey: NZRFKJDUOVIYPL-CITQEXOKSA-N

DgHBP-2 Procurement Guide

GHGVYGHGVYGHGPYGHGPYGHGLYW (DgHBP-2) is a 26-amino-acid consensus peptide derived from the histidine-rich beak protein-2 (DgHBP-2) of the Humboldt squid (Dosidicus gigas) [1]. This synthetic peptide undergoes liquid-liquid phase separation (coacervation) under physiological conditions, forming dense microdroplets that serve as a pH- and temperature-responsive biomaterial [2]. Its primary documented application is as the matrix component in a Glucose-Responsive Insulin Delivery System (GRIDS), where it coencapsulates insulin and glucose oxidase (GOx) to enable on-demand insulin release in response to ambient glucose levels [1][3]. The peptide has a molecular formula of C132H165N37O32 and a molecular weight of 2781.95 g/mol [4]. It is commercially available for research purposes with a purity typically ≥95% [4].

1

Stimuli‑responsive peptide coacervate for carrier research

2

Reported physiological‑pH coacervation study tool

3

Supports encapsulation and dual‑trigger release screening

• [1] Lim ZW, Ping Y, Miserez A. Glucose-Responsive Peptide Coacervates with High Encapsulation Efficiency for Controlled Release of Insulin. Bioconjug Chem. 2018;29(7):2176-2180. doi:10.1021/acs.bioconjchem.8b00369 View Source
• [2] Lim ZW. Biomimetic coacervates for drug delivery. Doctoral thesis. Nanyang Technological University, Singapore. 2020. View Source
• [3] Miserez A, Ping Y, Lim ZW. Peptide Coacervates and Methods of Use Thereof. US Patent Application 20190388357. 2019. View Source
• [4] Adooq Bioscience. GHGVYGHGVYGHGPYGHGPYGHGLYW (DgHBP-2) Datasheet. CAS 2231617-62-0. View Source

DgHBP-2 Uniqueness

Generic substitution of GHGVYGHGVYGHGPYGHGPYGHGLYW with other glucose-responsive materials (e.g., phenylboronic acid polymers, concanavalin A, or other pH-sensitive peptides) is not scientifically supported due to fundamental differences in encapsulation mechanism, loading capacity, and release kinetics. DgHBP-2 uniquely combines high-affinity coacervation with insulin and GOx under mild aqueous conditions, achieving near-quantitative encapsulation (>99% efficiency) without requiring organic solvents or chemical crosslinkers [1]. In contrast, alternative systems often rely on covalent conjugation, electrostatic complexation, or hydrogel entrapment, which can compromise insulin bioactivity, limit loading capacity, or introduce cytotoxic byproducts [2][3]. Furthermore, the coacervate microdroplets of DgHBP-2 provide a dense, protective reservoir that maintains insulin structural integrity during storage and release—a feature not uniformly replicated across in-class materials [1][4].

Sequence-dependent coacervation

Untested histidine‑rich sequences may fail to form stable microdroplets at pH 7.4, 37 °C; direct validation required.

Encapsulation efficiency may shift

Substituting with analogs can significantly reduce cargo‑loading capacity and stimulus‑responsive release profiles.

Multi‑trigger behavior not guaranteed

Only a subset of histidine‑rich peptides exhibits orthogonal pH/thermal release; class‑level inference cannot replace peptide‑specific testing.

• [1] Lim ZW, Ping Y, Miserez A. Glucose-Responsive Peptide Coacervates with High Encapsulation Efficiency for Controlled Release of Insulin. Bioconjug Chem. 2018;29(7):2176-2180. doi:10.1021/acs.bioconjchem.8b00369 View Source
• [2] Wang J, Wang Z, Yu J, et al. Glucose-responsive insulin patch for the regulation of blood glucose in mice and minipigs. Nat Biomed Eng. 2020;4(2):209-220. doi:10.1038/s41551-019-0508-y View Source
• [3] Wu W, Zhou S. Responsive materials for self-regulated insulin delivery. Macromol Biosci. 2013;13(11):1464-1477. doi:10.1002/mabi.201300120 View Source
• [4] Lim ZW. Biomimetic coacervates for drug delivery. Doctoral thesis. Nanyang Technological University, Singapore. 2020. View Source

DgHBP-2 Comparative Evidence

Superior Physiological Coacervation

DgHBP-2 peptide coacervates encapsulate insulin with an efficiency of nearly 100%, significantly exceeding the encapsulation efficiencies reported for leading glucose-responsive alternatives. For instance, phenylboronic acid (PBA)-based polymeric nanoparticles achieve approximately 70% encapsulation efficiency [1], while concanavalin A (ConA)-based hydrogels typically exhibit 46.8–69.7% insulin loading [2][3]. Even advanced PBA-polymer complexes optimized for high loading reach a maximum of 95% [4]. The near-quantitative encapsulation of DgHBP-2 minimizes material waste and maximizes insulin payload per unit volume, a critical factor for injectable depot formulations.

Physiological coacervation

Class‑level inference

Only candidate forming stable microdroplets at pH 7.4, 37 °C among tested DgHBPs

Supports carrier‑development screening

Exact comparator sequences not publicly listed; data from thesis Chapter 4

Evidence Dimension	Insulin Encapsulation Efficiency (EE%)
Target Compound Data	>99% (nearly 100%)
Comparator Or Baseline	PBA-based nanoparticles: ~70%; ConA hydrogel: 46.8%; ConA nanoparticles: 69.73%; Optimized PBA complex: 95%
Quantified Difference	DgHBP-2 exceeds PBA-based systems by at least 4–29 percentage points and ConA-based systems by 29–53 percentage points
Conditions	DgHBP-2: 1 mg/mL peptide, 0.01–0.4 mg/mL FITC-insulin, aqueous buffer, pH 7.5. Comparators: various nanoparticle/hydrogel formulations.

Why This Matters

Higher encapsulation efficiency translates directly to lower peptide mass requirements per dose of insulin delivered, reducing cost and potential immunogenicity in preclinical development.

• [1] Wu JZ, Williams GR, Li HY, et al. Glucose- and temperature-sensitive nanoparticles for insulin delivery. Int J Nanomedicine. 2017;12:4037-4057. doi:10.2147/IJN.S135259 View Source
• [2] Mansoor S, Kondiah PPD, Choonara YE. A Closed Loop Stimuli-Responsive Concanavalin A-Loaded Chitosan–Pluronic Hydrogel for Glucose-Responsive Delivery of Short-Acting Insulin Prototyped in RIN-5F Pancreatic Cells. Polymers. 2023;15(17):3571. doi:10.3390/polym15173571 View Source
• [3] Chang R, Li M, Ge S, et al. Glucose-responsive biopolymer nanoparticles prepared by co-assembly of concanavalin A and amylopectin for insulin delivery. Ind Crops Prod. 2018;112:98-104. doi:10.1016/j.indcrop.2017.11.018 View Source
• [4] Wang J, Ye Y, Yu J, et al. Core–Shell Microneedle Gel for Glucose-Responsive Insulin Delivery. ACS Nano. 2018;12(3):2466-2473. doi:10.1021/acsnano.7b08152 View Source

Insulin Encapsulation Efficiency

In vitro release assays demonstrate that DgHBP-2 coacervates release insulin at a rate that is directly proportional to ambient glucose concentration. Under hyperglycemic conditions (400 mg/dL glucose), the cumulative insulin release reaches 80% within 4 hours, whereas under normoglycemic conditions (100 mg/dL), only 35% is released over the same period [1]. This represents a 2.3-fold increase in release rate in response to elevated glucose. In contrast, ConA/amylopectin nanoparticles exhibit a 2.23-fold increase in release rate when comparing 300 mg/dL glucose to glucose-free conditions [2], but with lower overall encapsulation efficiency and slower absolute release kinetics. The coacervate system thus provides a sharper, more physiologically relevant switch between basal and stimulated insulin secretion.

Insulin encapsulation

Cross‑study comparable

> 99 % encapsulation efficiency

High cargo‑loading potential for insulin carrier studies

Compared to 60–90 % reported for PLGA/chitosan systems

Evidence Dimension	Fold-Increase in Insulin Release Rate (Hyperglycemia vs. Normoglycemia)
Target Compound Data	2.3-fold (80% release at 400 mg/dL vs. 35% release at 100 mg/dL in 4 h)
Comparator Or Baseline	ConA/amylopectin nanoparticles: 2.23-fold (3 mg/mL glucose vs. 0 mg/mL)
Quantified Difference	Comparable fold-increase; DgHBP-2 achieves higher absolute release percentages within a clinically relevant time window
Conditions	In vitro dialysis, 37°C, phosphate buffer pH 7.5, 250 rpm, 4 h time point. Comparators: various in vitro release assays.

Why This Matters

A robust differential between basal and stimulated release rates is essential for mimicking pancreatic β-cell function and reducing the risk of hypoglycemia in downstream in vivo applications.

• [1] Lim ZW, Ping Y, Miserez A. Glucose-Responsive Peptide Coacervates with High Encapsulation Efficiency for Controlled Release of Insulin. Bioconjug Chem. 2018;29(7):2176-2180. doi:10.1021/acs.bioconjchem.8b00369 View Source
• [2] Chang R, Li M, Ge S, et al. Glucose-responsive biopolymer nanoparticles prepared by co-assembly of concanavalin A and amylopectin for insulin delivery. Ind Crops Prod. 2018;112:98-104. doi:10.1016/j.indcrop.2017.11.018 View Source

Dual-Triggered Release

Circular dichroism (CD) spectroscopy confirms that insulin released from DgHBP-2 coacervates retains a secondary structure nearly identical to native insulin, with characteristic α-helical minima at 208 nm and 222 nm preserved after encapsulation and release [1]. In contrast, many PBA-based glucose-responsive insulin analogs rely on covalent derivatization of insulin (e.g., at LysB29), which can alter receptor binding affinity and reduce bioactivity [2][3]. The non-covalent, coacervation-based encapsulation of DgHBP-2 eliminates the need for chemical modification of insulin, thereby preserving its full therapeutic potency—a quantifiable advantage for applications requiring high-fidelity insulin activity.

Dual‑trigger release

Class‑level inference

Independent pH drop and thermal (~45 °C) triggers demonstrated

Enables multi‑stimuli research without multiple materials

Single‑stimulus peptides lack orthogonal control

Evidence Dimension	Insulin Structural Fidelity Post-Release
Target Compound Data	CD spectra identical to native insulin; no detectable loss of α-helical content
Comparator Or Baseline	PBA-insulin conjugates: altered receptor binding due to LysB29 modification (baseline activity reduction not directly quantified in comparable studies)
Quantified Difference	Structural preservation demonstrated; comparator systems often exhibit reduced bioactivity
Conditions	Far-UV CD spectroscopy, 190–260 nm, 25°C, pH 7.5

Why This Matters

Preservation of insulin bioactivity is a non-negotiable requirement for any delivery system; DgHBP-2 offers an unmodified insulin release profile that avoids the regulatory and efficacy uncertainties associated with chemically modified insulin analogs.

• [1] Lim ZW, Ping Y, Miserez A. Glucose-Responsive Peptide Coacervates with High Encapsulation Efficiency for Controlled Release of Insulin. Bioconjug Chem. 2018;29(7):2176-2180. Supporting Information. View Source
• [2] Hoeg-Jensen T, Kruse T, Brand CL, et al. Glucose-sensitive insulin derivatives. J Pept Sci. 2005;11(7):339-346. doi:10.1002/psc.624 View Source
• [3] Wu W, Zhou S. Responsive materials for self-regulated insulin delivery. Macromol Biosci. 2013;13(11):1464-1477. doi:10.1002/mabi.201300120 View Source

Cytocompatibility Assessment

Live/dead cell assays on NIH3T3 mouse fibroblasts demonstrate that DgHBP-2 peptide, both in solution and in the coacervate state, induces negligible cytotoxicity at concentrations up to 1 mg/mL [1]. Cell viability remains >95% after 24 h exposure, comparable to untreated controls. While many glucose-responsive polymers (e.g., PBA-based hydrogels) also show acceptable cytocompatibility [2], DgHBP-2 offers the distinct advantage of being a fully biomimetic, non-synthetic peptide, reducing concerns about residual monomers, catalysts, or degradation byproducts that can complicate regulatory approval for injectable depots.

Cytocompatibility

Supporting evidence

No significant cytotoxicity in MTT assay (NIH3T3, HepG2)

Reported cytocompatibility endpoint context

Data to verify for each formulation batch

Evidence Dimension	Cell Viability (NIH3T3 fibroblasts, 24 h)
Target Compound Data	>95% viability at 1 mg/mL peptide
Comparator Or Baseline	PBA-based hydrogels: generally >80% viability (class-level inference)
Quantified Difference	DgHBP-2 maintains viability equivalent to untreated controls; synthetic systems may show mild dose-dependent toxicity
Conditions	Live/dead staining, fluorescence microscopy, 24 h incubation, 37°C, 5% CO2

Why This Matters

Excellent cytocompatibility supports the use of DgHBP-2 in injectable or implantable formulations where local tissue tolerance is paramount.

• [1] Lim ZW, Ping Y, Miserez A. Glucose-Responsive Peptide Coacervates with High Encapsulation Efficiency for Controlled Release of Insulin. Bioconjug Chem. 2018;29(7):2176-2180. Supporting Information. View Source
• [2] Wang J, Wang Z, Yu J, et al. Glucose-responsive insulin patch for the regulation of blood glucose in mice and minipigs. Nat Biomed Eng. 2020;4(2):209-220. doi:10.1038/s41551-019-0508-y View Source

DgHBP-2 Applications

Glucose-Responsive Insulin Delivery

DgHBP-2 coacervates are ideally suited for the development of injectable insulin depots that release insulin in a glucose-dependent manner. The high encapsulation efficiency (>99%) [1] and preservation of insulin bioactivity [2] enable the formulation of concentrated, long-acting injectables that minimize injection volume and frequency. The coacervate microdroplets can be further stabilized via mild crosslinking (e.g., 4-methylcatechol/sodium periodate) to extend in vivo residence time [3].

Dual-Triggered Liver Cancer Thermo-Chemotherapy

The rapid glucose responsiveness of DgHBP-2 coacervates—achieving a 2.3-fold higher release rate under hyperglycemic vs. normoglycemic conditions [1]—makes this peptide an attractive candidate for integration into closed-loop insulin delivery devices (e.g., microneedle patches, implantable pumps). The coacervates can be loaded into device reservoirs or embedded within polymeric matrices to provide on-demand insulin release without external electronic control [4].

Coacervate Engineering and Crosslinking

Beyond insulin and GOx, DgHBP-2 coacervates can coencapsulate additional therapeutic agents, such as chemotherapeutics (e.g., doxorubicin) and magnetic nanoparticles, for synergistic therapies [3][5]. The mild, aqueous encapsulation process preserves the activity of labile biologics, enabling the creation of multifunctional therapeutic depots for applications including cancer thermo-chemotherapy and dual-hormone diabetes management.

Multi-Drug Loading and Sequential Release

DgHBP-2 coacervates serve as a robust, well-characterized model system for developing and validating in vitro glucose-responsive release assays. The reproducible coacervation behavior and high encapsulation efficiency provide a reliable platform for screening new insulin analogs, GOx variants, or release modifiers [1]. This application is particularly valuable for CROs and academic labs establishing glucose-responsive drug delivery screening workflows.

Application

Selection Property

Validation Focus

Insulin delivery carrier research

Physiological coacervation & high encapsulation

Glucose‑triggered release and loading efficiency

Multi‑modal cancer model studies

Dual pH/thermal responsiveness

Sequential drug release and cell‑killing endpoints

Coacervate crosslinking research

Well‑characterized phase separation

Crosslinker compatibility and hydrogel stability

Multi‑cargo carrier engineering

Broad cargo compatibility

Individual cargo release kinetics and orthogonality

• [1] Lim ZW, Ping Y, Miserez A. Glucose-Responsive Peptide Coacervates with High Encapsulation Efficiency for Controlled Release of Insulin. Bioconjug Chem. 2018;29(7):2176-2180. doi:10.1021/acs.bioconjchem.8b00369 View Source
• [2] Lim ZW, Ping Y, Miserez A. Glucose-Responsive Peptide Coacervates with High Encapsulation Efficiency for Controlled Release of Insulin. Bioconjug Chem. 2018;29(7):2176-2180. Supporting Information. View Source
• [3] Lim ZW. Biomimetic coacervates for drug delivery. Doctoral thesis. Nanyang Technological University, Singapore. 2020. View Source
• [4] Miserez A, Ping Y, Lim ZW. Peptide Coacervates and Methods of Use Thereof. US Patent Application 20190388357. 2019. View Source
• [5] PMC Table 1. Peptides. DgHBP-2 encapsulated with magnetic nanoparticles and Doxorubicin as a liver cancer treatment. 2023. View Source